Cas no 2228946-05-0 (tert-butyl N-{1-1-(hydroxymethyl)cyclopropylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{1-1-(hydroxymethyl)cyclopropylcyclobutyl}carbamate
• CAS No: 2228946-05-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6402940
• PubChem ID: 165621895
• Update Time: 2025-08-10

tert-butyl N-{1-1-(hydroxymethyl)cyclopropylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(hydroxymethyl)cyclopropylcyclobutyl}carbamate
• tert-butyl N-{1-[1-(hydroxymethyl)cyclopropyl]cyclobutyl}carbamate
• 2228946-05-0
• EN300-1888097

• Inchi： 1S/C13H23NO3/c1-11(2,3)17-10(16)14-13(5-4-6-13)12(9-15)7-8-12/h15H,4-9H2,1-3H3,(H,14,16)
• InChI Key： OCWQKRBKTNMSEN-UHFFFAOYSA-N
• SMILES： OCC1(CC1)C1(CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{1-1-(hydroxymethyl)cyclopropylcyclobutyl}carbamate

Professional Introduction to Compound with CAS No. 2228946-05-0 and Product Name: Tert-butyl N-{1-1-(hydroxymethyl)cyclopropylcyclobutyl}carbamate

The compound with the CAS number 2228946-05-0 and the product name Tert-butyl N-{1-1-(hydroxymethyl)cyclopropylcyclobutyl}carbamate represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex cyclopropyl and cyclobutyl moieties, has garnered attention for its potential applications in drug development. The structural features of this molecule contribute to its unique chemical properties, making it a subject of extensive research in both academic and industrial settings.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds due to their diverse biological activities. The Tert-butyl N-{1-1-(hydroxymethyl)cyclopropylcyclobutyl}carbamate molecule, with its intricate stereochemistry, is particularly intriguing. The presence of both cyclopropyl and cyclobutyl rings introduces a high degree of conformational flexibility, which can be exploited to modulate biological activity. This structural complexity has made it a valuable scaffold for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a lead structure in the development of new therapeutic agents. The Tert-butyl N-{1-1-(hydroxymethyl)cyclopropylcyclobutyl}carbamate moiety has been shown to exhibit promising activity in various preclinical models. Researchers have been particularly interested in its interaction with biological targets such as enzymes and receptors, which are critical for many disease pathways. The ability to fine-tune these interactions through structural modifications offers a pathway to develop more effective and selective drugs.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in drug design. The Tert-butyl N-{1-1-(hydroxymethyl)cyclopropylcyclobutyl}carbamate compound provides an excellent example of how structural features can influence biological activity. The cyclopropyl ring, known for its rigidity, can serve as a scaffold to orient functional groups in specific orientations relative to biological targets. This orientation can enhance binding affinity and selectivity, which are crucial for minimizing side effects.

The hydroxymethyl group within the molecule also plays a significant role in its biological behavior. Hydroxymethyl groups are known to participate in hydrogen bonding, which can be critical for stabilizing interactions with biological targets. This feature makes the Tert-butyl N-{1-1-(hydroxymethyl)cyclopropylcyclobutyl}carbamate compound particularly interesting for designing molecules that require precise interactions with proteins or nucleic acids.

Advances in computational chemistry have further enhanced the understanding of this compound's potential. Molecular modeling techniques have allowed researchers to predict how different structural modifications might affect biological activity. These predictions are often validated through experimental studies, leading to a more efficient drug discovery process. The Tert-butyl N-{1-1-(hydroxymethyl)cyclopropylcyclobutyl}carbamate compound serves as an excellent example of how computational tools can guide experimental efforts.

The synthesis of complex molecules like Tert-butyl N-{1-1-(hydroxymethyl)cyclopropylcyclobutyl}carbamate presents unique challenges but also opportunities for innovation. New synthetic methodologies have been developed to streamline the production of such intricate structures. These methodologies not only improve efficiency but also allow for greater flexibility in modifying the molecular framework. This adaptability is crucial for optimizing pharmacological properties during drug development.

In conclusion, the compound with CAS number 2228946-05-0 and the product name Tert-butyl N-{1-1-(hydroxymethyl)cyclopropylcyclobutyl}carbamate represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.